N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-3-[(5-phenyl-1,2,4-thiadiazol-3-yl)oxy]propan-1-amine;hydrochloride

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-N-methyl-3-[(5-phenyl-1,2,4-thiadiazol-3-yl)oxy]propan-1-amine;hydrochloride
• InChI: InChI=1S/C22H27N3O3S.ClH/c1-25(14-12-17-10-11-19(26-2)20(16-17)27-3)13-7-15-28-22-23-21(29-24-22)18-8-5-4-6-9-18;/h4-6,8-11,16H,7,12-15H2,1-3H3;1H
• InChI Key: KIJPRQYBNQKUAU-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCOC1=NSC(=N1)C2=CC=CC=C2)CCC3=CC(=C(C=C3)OC)OC.Cl
• Molecular Formula: C22H28ClN3O3S
• DSSTOX Substance ID: DTXSID10628815
• Molecular Weight: 450.0 g/mol
• CAS No.: 181936-98-1

Description

KC 12291 hydrochloride is an orally active atypical voltage-gated sodium channel blocker with cardioprotective properties. It effectively blocks cardiac voltage-gated sodium channels, involving inhibition of the peak sodium current and thus delays sodium overload during ischemia by enhancing the inexcitability of the heart .

Scientific Research Applications

KC 12291 hydrochloride has significant applications in scientific research, particularly in the fields of chemistry, biology, medicine, and industry :

Chemistry: Used as a research tool to study the properties and behavior of voltage-gated sodium channels.

Biology: Employed in experiments to understand the role of sodium channels in cellular processes.

Medicine: Investigated for its potential therapeutic effects in treating cardiac conditions such as ischemia and arrhythmias.

Industry: Utilized in the development of new drugs and therapeutic agents targeting sodium channels

Mechanism of Action

KC 12291 hydrochloride reduces the amplitude of sustained Na + current to exert antiischemic activity. It has significant cardioprotective effect in vitro and in vivo. It effectively blocks cardiac voltage-gated sodium channels, involving inhibition of the peak Na + current and thus delays Na + overload during ischemia by enhancing the inexcitability of the heart.

Biochemical Analysis

Biochemical Properties

KC 12291 Hydrochloride interacts with voltage-gated sodium channels (VGSC), reducing the amplitude of sustained Na+ current . This interaction with VGSC is crucial for its function and is the primary biochemical reaction involving KC 12291 Hydrochloride .

Cellular Effects

KC 12291 Hydrochloride has significant effects on various types of cells and cellular processes. It influences cell function by reducing the amplitude of sustained Na+ current, which can have an impact on cell signaling pathways and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of KC 12291 Hydrochloride involves its binding to voltage-gated sodium channels (VGSC), leading to a reduction in the amplitude of sustained Na+ current . This action exerts an anti-ischemic activity and provides significant cardioprotective effects .

Dosage Effects in Animal Models

In animal models, the effects of KC 12291 Hydrochloride vary with different dosages. For example, in anesthetized rabbit models, a dosage of 0.63 mg/kg significantly attenuated the coronary occlusion produced marked ST segment elevation about 68% .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of KC 12291 hydrochloride involves the reaction of 3,4-dimethoxy-N-methyl-N-[3-[(5-phenyl-1,2,4-thiadiazol-3-yl)oxy]propyl]benzeneethanamine with hydrochloric acid. The reaction conditions typically involve the use of organic solvents and controlled temperatures to ensure the purity and yield of the final product .

Industrial Production Methods: Industrial production of KC 12291 hydrochloride follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and advanced equipment to maintain consistency and quality. The product is then purified through crystallization or other separation techniques to achieve the desired purity level .

Chemical Reactions Analysis

Types of Reactions: KC 12291 hydrochloride primarily undergoes substitution reactions due to the presence of reactive functional groups. It can also participate in oxidation and reduction reactions under specific conditions .

Common Reagents and Conditions:

Substitution Reactions: Typically involve nucleophiles such as hydroxide ions or amines.

Oxidation Reactions: Can be carried out using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction Reactions: Often involve reducing agents such as lithium aluminum hydride or sodium borohydride.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions may yield various substituted derivatives of KC 12291 hydrochloride, while oxidation and reduction reactions can lead to the formation of different oxidized or reduced forms of the compound .

Comparison with Similar Compounds

Lidocaine: Another sodium channel blocker used as a local anesthetic and antiarrhythmic agent.

Flecainide: A sodium channel blocker used to treat certain types of serious irregular heartbeats.

Mexiletine: A sodium channel blocker used to treat chronic pain and certain types of irregular heartbeats

Uniqueness of KC 12291 Hydrochloride: KC 12291 hydrochloride is unique due to its atypical mechanism of action and significant cardioprotective properties. Unlike other sodium channel blockers, it effectively delays sodium overload during ischemia, making it a promising candidate for therapeutic applications in cardiac conditions .